Cas no 2491694-29-0 (8-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1 H-purine-2,6-dione hydrochloride)

• Product Name: 8-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1 H-purine-2,6-dione hydrochloride
• CAS No: 2491694-29-0
• MF: C₉H₁₄ClN₅O₂
• MW: 259.692759990692
• CID: 6545511
• Update Time: 2025-10-30

8-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1 H-purine-2,6-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1 H-purine-2,6-dione hydrochloride

• Inchi： 1S/C9H13N5O2.ClH/c1-13-7-6(8(15)14(2)9(13)16)11-5(12-7)3-4-10;/h3-4,10H2,1-2H3,(H,11,12);1H
• InChI Key： OPFXEUAORRBOKO-UHFFFAOYSA-N
• SMILES： O=C1N(C(=O)N(C)C2N=C(CCN)NC1=2)C.Cl

Additional information on 8-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1 H-purine-2,6-dione hydrochloride

Introduction to 8-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione hydrochloride (CAS No. 2491694-29-0)

8-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione hydrochloride, identified by its CAS number 2491694-29-0, is a specialized chemical compound with significant implications in the field of pharmaceutical research and biomedicine. This compound belongs to the purine derivative class, a category renowned for its diverse biological activities and therapeutic potential. The structural features of this molecule, including its 1,3-dimethyl substitution and the presence of a tetrahydro ring system, contribute to its unique chemical and pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various applications in drug formulation and biochemical assays. In recent years, there has been growing interest in purine-based compounds due to their role as intermediates in the synthesis of nucleoside analogs used in antiviral and anticancer therapies. The 8-(2-aminoethyl) moiety in the molecular structure suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing purine derivatives to improve their efficacy and reduce toxic side effects. Studies have demonstrated that modifications in the purine scaffold can significantly alter binding affinity and metabolic stability. The 1,3-dimethyl substituents in 8-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione hydrochloride may play a crucial role in fine-tuning these properties, making it a valuable candidate for further investigation.

One of the most promising applications of this compound is in the development of novel therapeutic agents targeting central nervous system disorders. Purine derivatives have shown potential in modulating neurotransmitter pathways and have been explored as candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The tetrahydro ring system in the molecule may contribute to its ability to cross the blood-brain barrier, a critical factor for CNS drug delivery.

Additionally, the 2-aminoethyl group introduces a flexible side chain that can be further modified to enhance specific pharmacological profiles. This versatility makes 8-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione hydrochloride a promising scaffold for structure-based drug design. Researchers are leveraging computational methods and high-throughput screening to identify derivatives with improved pharmacokinetic and pharmacodynamic properties.

In vitro studies have begun to unravel the mechanistic basis of this compound's biological activity. Initial findings suggest that it may interact with enzymes involved in purine metabolism and signal transduction pathways. The presence of both amino and methyl groups provides multiple sites for post-translational modifications or conjugation with other bioactive molecules, opening avenues for targeted drug delivery systems.

The synthesis of 8-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials. Collaborative efforts between synthetic chemists and biochemists are essential for optimizing synthetic routes while maintaining the integrity of the molecular structure.

As research progresses, regulatory agencies will play a crucial role in evaluating the safety and efficacy of derivatives derived from this compound. Good Manufacturing Practices (GMP) must be followed to ensure consistency and quality control throughout the production process. The development pipeline for new pharmaceuticals relies heavily on robust regulatory frameworks to bring innovative therapies to market efficiently.

The economic impact of compounds like 8-(2-aminoethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione hydrochloride cannot be overstated. Pharmaceutical companies invest significant resources in research and development to bring new drugs to market. The success of such endeavors depends on interdisciplinary collaboration across chemistry、biology、pharmacology，and clinical medicine. The continued exploration of purine derivatives represents a cornerstone of modern drug discovery efforts.

In conclusion，the compound identified by CAS number 2491694-29-0 holds great promise as a therapeutic agent with applications spanning multiple disease areas. Its unique structural features，combined with ongoing advancements in synthetic chemistry，make it a compelling subject for further investigation。As scientists delve deeper into understanding its biological activity，we can anticipate exciting developments that will shape future treatments for various medical conditions.